Cas no 1182804-63-2 (5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide
• CAS No: 1182804-63-2
• MF: C₁₃H₁₁BrClNO₃S
• MW: 376.653340578079
• CID: 5342528
• Update Time: 2025-06-10

5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(4-chlorophenyl)-2-methoxybenzenesulfonamide
• 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C13H11BrClNO3S/c1-19-12-7-2-9(14)8-13(12)20(17,18)16-11-5-3-10(15)4-6-11/h2-8,16H,1H3
• InChI Key： LAXVDNUGSJENOY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(Cl)C=C2)(=O)=O)=CC(Br)=CC=C1OC

Experimental Properties

• Density: 1.632±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.9±55.0 °C(Predicted)
• pka: 7.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide

5-Bromo-N-(4-Chlorophenyl)-2-Methoxybenzene-1-Sulfonamide (CAS No. 1182804-63-2): A Comprehensive Overview

5-Bromo-N-(4-Chlorophenyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1182804-63-2) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its promising biological activities and therapeutic properties.

The molecular structure of 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide is composed of a brominated benzene ring, a chlorinated phenyl group, and a methoxy substituent, all attached to a sulfonamide functional group. This intricate arrangement confers the compound with specific chemical and physical properties that make it suitable for a wide range of applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide as a potent inhibitor of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits strong inhibitory activity against protein kinases, which are key targets in the treatment of cancer and inflammatory diseases. The sulfonamide moiety plays a crucial role in this activity by forming hydrogen bonds with the target enzymes, thereby enhancing the compound's binding affinity and selectivity.

In addition to its enzymatic inhibition properties, 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The bromine and chlorine substituents contribute to the compound's antiviral activity by disrupting viral replication processes and interfering with viral protein synthesis.

The pharmacokinetic properties of 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it an attractive candidate for further drug development. Its good oral bioavailability and low toxicity profile are particularly noteworthy, as they suggest that it can be safely administered to patients without significant adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide in treating various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

Beyond its pharmaceutical applications, 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide has also found use in other areas of chemistry and materials science. For example, it has been employed as a building block in the synthesis of more complex molecules and polymers. Its unique chemical structure makes it an ideal starting material for various synthetic transformations, enabling researchers to develop new materials with tailored properties.

In conclusion, 5-bromo-N-(4-chlorophenyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1182804-63-2) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact in the scientific community.